4-(N-Methyl-2,2-dimethyl-propionylamino)-benzonitrile

• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol
• IUPAC Name: N-(4-cyanophenyl)-N,2,2-trimethylpropanamide
• InChI: InChI=1S/C13H16N2O/c1-13(2,3)12(16)15(4)11-7-5-10(9-14)6-8-11/h5-8H,1-4H3
• InChI Key: FVADJRCBLDIDQT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N(C)C1=CC=C(C=C1)C#N

Description

4-(N-Methyl-2,2-dimethyl-propionylamino)-benzonitrile is a useful research compound. Its molecular formula is C13H16N2O and its molecular weight is 216.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add sodium hydride (0.21 g, 8.6 mmol, 95%) to a solution of 4-(2,2-dimethyl-propionylamino)-benzonitrile (1.589 g, 7.857 mmol) in anhydrous DMF (16 mL) at 0° C. under nitrogen. Add methyl iodide (0.54 mL, 8.6 mmol) after bubbling ceased (˜20 min) Stir the mixture to room temperature overnight. Partition the reaction mixture between DCM (250 mL) and water (100 mL). Wash the organic phase with water (2×100 mL). Dry over Na2SO4, filter and concentrate in vacuo. Purify the crude mixture by chromatography on silica gel eluting with hexane/EtOAc (1:0 to 1:1 gradient over 71 min; 50 mL/min) to obtain the desired intermediate as a white solid (1.201 g, 71%).